![molecular formula C14H12ClN3O2 B5909957 N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide](/img/structure/B5909957.png)
N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide, also known as CMPI, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of pyridinecarboximidamide derivatives and has been shown to possess promising anti-inflammatory and anti-tumor properties.
Mechanism of Action
The exact mechanism of action of N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide is not fully understood. However, it is believed that this compound exerts its anti-inflammatory effects by inhibiting the activity of certain enzymes such as cyclooxygenase-2 and 5-lipoxygenase. These enzymes play a key role in the production of inflammatory mediators such as prostaglandins and leukotrienes.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory effects, N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide has also been shown to possess anti-tumor properties. Several studies have demonstrated that this compound can inhibit the growth and proliferation of various cancer cell lines. It is believed that N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide exerts its anti-tumor effects by inducing apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide is its potent anti-inflammatory and anti-tumor properties. This makes it a promising candidate for the development of novel therapeutics for the treatment of inflammatory diseases and cancer. However, one of the limitations of N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide. One area of research is the development of novel formulations that can improve the solubility and bioavailability of this compound. Another area of research is the evaluation of the safety and efficacy of N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide in preclinical and clinical studies. Additionally, there is a need for further studies to elucidate the exact mechanism of action of N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide and its potential therapeutic applications in various disease conditions.
Synthesis Methods
The synthesis of N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide involves the reaction of 3-pyridinecarboximidamide with 2-chloro-4-methylbenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions and the product is purified by column chromatography.
Scientific Research Applications
N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide has been the subject of extensive scientific research due to its potential therapeutic applications. Several studies have demonstrated that this compound possesses anti-inflammatory properties and can be used to treat various inflammatory diseases such as rheumatoid arthritis, asthma, and inflammatory bowel disease.
properties
IUPAC Name |
[(Z)-[amino(pyridin-3-yl)methylidene]amino] 2-chloro-4-methylbenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClN3O2/c1-9-4-5-11(12(15)7-9)14(19)20-18-13(16)10-3-2-6-17-8-10/h2-8H,1H3,(H2,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLQSSMDVOAHPSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)ON=C(C2=CN=CC=C2)N)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C=C1)C(=O)O/N=C(/C2=CN=CC=C2)\N)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-{[(2-chloro-4-methylphenyl)carbonyl]oxy}pyridine-3-carboximidamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.